Cas no 65542-47-4 (3-methyl-5-nitrobenzene-1-sulfonamide)

• Product Name: 3-methyl-5-nitrobenzene-1-sulfonamide
• CAS No: 65542-47-4
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• MDL: MFCD18399648
• CID: 3378057
• PubChem ID: 12400953
• Update Time: 2025-05-19

3-methyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONAMIDE, 3-METHYL-5-NITRO-
• 3-methyl-5-nitrobenzene-1-sulfonamide
• 3-Methyl-5-nitrobenzenesulfonamide
• EN300-99886
• DB-425113
• CS-0350628
• AKOS013154012
• GS1085
• 65542-47-4

• MDL： MFCD18399648
• Inchi： 1S/C7H8N2O4S/c1-5-2-6(9(10)11)4-7(3-5)14(8,12)13/h2-4H,1H3,(H2,8,12,13)
• InChI Key： RKRRHINGYUIFGN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C)C=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 216.02047791Da
• Monoisotopic Mass: 216.02047791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-methyl-5-nitrobenzene-1-sulfonamide

Comprehensive Overview of 3-Methyl-5-Nitrobenzene-1-Sulfonamide (CAS No. 65542-47-4): Properties, Applications, and Market Insights

3-Methyl-5-nitrobenzene-1-sulfonamide (CAS No. 65542-47-4) is a specialized organic compound with a unique molecular structure that combines a sulfonamide group with a nitro-substituted benzene ring. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. With the increasing demand for nitroaromatic compounds and sulfonamide derivatives in research and industrial applications, understanding the properties and potential uses of this chemical is crucial for professionals across multiple disciplines.

The molecular formula of 3-methyl-5-nitrobenzene-1-sulfonamide is C₇H₈N₂O₄S, with a molecular weight of 216.21 g/mol. Its structure features a methyl group at the 3-position and a nitro group at the 5-position of the benzene ring, while the sulfonamide functional group is attached at the 1-position. This specific arrangement of substituents contributes to the compound's distinct chemical behavior and reactivity patterns. Researchers have shown particular interest in how the electron-withdrawing nitro group and sulfonamide moiety influence the compound's interactions in various chemical environments.

In the pharmaceutical sector, 3-methyl-5-nitrobenzene-1-sulfonamide serves as a valuable building block for drug development. The sulfonamide group is particularly significant as it appears in numerous FDA-approved drugs, including antibiotics, diuretics, and antiepileptics. Recent studies exploring nitroaromatic sulfonamides for their potential biological activities have sparked renewed interest in this compound. Its structural features make it a promising candidate for the development of novel therapeutic agents, especially in areas such as antimicrobial and anti-inflammatory drug research.

The agrochemical industry also utilizes 3-methyl-5-nitrobenzene-1-sulfonamide as an intermediate in the synthesis of various crop protection agents. The compound's nitro group and sulfonamide functionality contribute to the biological activity of resulting pesticides and herbicides. With the growing global emphasis on sustainable agriculture and the development of more efficient crop protection solutions, the demand for specialized intermediates like this compound continues to rise. Researchers are particularly interested in how modifications to its structure might yield compounds with improved efficacy and environmental profiles.

From a material science perspective, 3-methyl-5-nitrobenzene-1-sulfonamide offers interesting possibilities for the development of advanced materials. The combination of its aromatic structure with polar functional groups makes it a potential candidate for creating specialized polymers or as a component in organic electronic materials. Recent advancements in nitroaromatic-based materials for optoelectronic applications have highlighted the importance of compounds with similar structural features.

The synthesis of 3-methyl-5-nitrobenzene-1-sulfonamide typically involves the nitration of appropriate benzene derivatives followed by sulfonamide formation. Process optimization remains an active area of research, with scientists seeking more efficient and environmentally friendly synthetic routes. Green chemistry approaches to producing such nitro-substituted sulfonamides are gaining traction in response to industry demands for sustainable manufacturing processes.

Analytical characterization of 3-methyl-5-nitrobenzene-1-sulfonamide employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. These methods allow for precise determination of purity and identification of potential impurities, which is crucial for applications requiring high-quality materials. Recent advancements in analytical instrumentation have improved the ability to characterize such compounds with greater accuracy and efficiency.

Market trends indicate steady growth in demand for nitroaromatic sulfonamide derivatives, driven by their diverse applications across multiple industries. The pharmaceutical sector accounts for a significant portion of this demand, followed by agrochemical and specialty chemical applications. With increasing research into novel applications of these compounds, the market for 3-methyl-5-nitrobenzene-1-sulfonamide is expected to expand in the coming years.

Safety considerations for handling 3-methyl-5-nitrobenzene-1-sulfonamide follow standard laboratory protocols for organic compounds. Proper personal protective equipment and adequate ventilation are recommended when working with this material. While not classified as highly hazardous, prudent handling practices should always be observed with any chemical substance.

Future research directions for 3-methyl-5-nitrobenzene-1-sulfonamide include exploring its potential in new therapeutic applications, investigating its use in advanced material systems, and developing more sustainable production methods. The compound's unique structural features continue to make it an interesting subject for scientific investigation across multiple disciplines.

In conclusion, 3-methyl-5-nitrobenzene-1-sulfonamide (CAS No. 65542-47-4) represents an important chemical intermediate with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its distinctive molecular architecture, combining both nitro and sulfonamide functionalities, provides numerous opportunities for innovation in chemical research and industrial applications. As scientific understanding of nitroaromatic sulfonamides continues to advance, this compound is likely to play an increasingly significant role in the development of new technologies and products.